BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Massarigenin C: A Fungal Metabolite
with Therapeutic Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Massarigenin C

Cat. No.: B15562975

A Technical Guide for Researchers and Drug Development Professionals

Core Summary: Massarigenin C, a naturally occurring fungal metabolite, has demonstrated
significant biological activities, including inhibitory effects on neuraminidase and a-glucosidase,
positioning it as a molecule of interest for further investigation in drug discovery and
development. This technical guide provides a comprehensive overview of its natural sources,
detailed experimental protocols for its isolation and characterization, and an exploration of its
biological mechanisms of action.

Natural Occurrence

Massarigenin C is a secondary metabolite produced by several fungal species. To date, it has
been successfully isolated from the following sources:

o Ascomycete Fungi: Notably, it was first identified in an unidentified freshwater fungus,
Massarina cf. vagicola (collection number F-13,852).

e Marine-Derived Fungi: The compound has also been isolated from Phoma herbarum, a
fungus sourced from the marine environment.

o Endophytic Fungi:Coniothyrium sp., an endophytic fungus, has also been reported as a
producer of Massarigenin C.
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The production of Massarigenin C by diverse fungal species, including those from freshwater,
marine, and terrestrial endophytic environments, suggests a widespread capability for its
biosynthesis within the fungal kingdom.

Experimental Protocols

Isolation and Purification of Massarigenin C from
Massarina cf. vagicola

The following protocol is based on the successful isolation of Massarigenin C from the
freshwater fungus Massarina cf. vagicola.

2.1.1. Fungal Cultivation and Fermentation:

o Organism:Massarina cf. vagicola (F-13,852) is maintained on potato dextrose agar (PDA)
slants.

e Inoculum Preparation: Mycelial plugs from a mature PDA culture are used to inoculate seed
cultures in a suitable liquid medium (e.g., potato dextrose broth).

o Large-Scale Fermentation: The seed cultures are then used to inoculate larger fermentation
vessels containing a production medium. The fermentation is carried out under specific
conditions of temperature, agitation, and aeration for a defined period to allow for the optimal
production of Massarigenin C.

2.1.2. Extraction of Fungal Metabolites:
» Following fermentation, the fungal mycelium is separated from the culture broth by filtration.

e The culture filtrate is extracted with an organic solvent, typically ethyl acetate (EtOAc),
multiple times to ensure complete extraction of the secondary metabolites.

e The organic extracts are combined, dried over anhydrous sodium sulfate (NazSOa4), and
concentrated under reduced pressure to yield a crude extract.

2.1.3. Purification of Massarigenin C:

The crude extract is subjected to a series of chromatographic steps to isolate Massarigenin C.
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e Initial Fractionation: The crude extract is typically fractionated using vacuum liquid
chromatography (VLC) or column chromatography over silica gel, eluting with a gradient of
solvents (e.g., hexane-EtOAc and EtOAc-methanol) to separate compounds based on
polarity.

o Further Chromatographic Separation: Fractions containing Massarigenin C, as identified by
thin-layer chromatography (TLC) and bioassay, are further purified using repeated column
chromatography on silica gel and/or Sephadex LH-20.

o Final Purification: The final purification is often achieved by high-performance liquid
chromatography (HPLC), typically using a reversed-phase column (e.g., C18) with a suitable
mobile phase (e.g., methanol-water or acetonitrile-water gradient) to yield pure
Massarigenin C.

Workflow for Isolation and Purification of Massarigenin C

Fungal Fermentation Extraction Purification

Massarina cf. vagicola Culture ——#> Liquid Fermentation —#> Filtration —> Ethyl Acetate Extraction of Filtrate ——#> Crude Extract — silica Gel Column Chromatography ——#> Sephadex LH-20 Chromatography ——#> Reversed-Phase HPLC —— Pure Massarigenin C

Click to download full resolution via product page
Figure 1. A generalized workflow for the isolation and purification of Massarigenin C.

Quantitative Data

Physicochemical Properties

Property Value

Molecular Formula C11H1205

Molecular Weight 224.21 g/mol
Appearance Colorless needles

Optical Rotation [a]?°D -110 (c 0.1, MeOH)
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Spectroscopic Data

The structural elucidation of Massarigenin C was accomplished through a combination of

spectroscopic technigues.

Table 1: *H NMR Spectroscopic Data for Massarigenin C (500 MHz, CDCIs)

Position OoH (ppm) Multiplicity J (Hz)
3a 4.65 d 2.5

3b 4.40 d 25

4 4.95 d 6.0

6 4.50 m

7 2.65 dd 15.0,5.0
7 2.40 dd 15.0,25
8 6.00 m

9 5.85 m

10 2.10 m

10-CHs 1.10 d 7.0
4-OH 3.50 d 6.0
6-OH 3.20 d 5.0

Table 2: 3C NMR Spectroscopic Data for Massarigenin C (125 MHz, CDCls)
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Position oC (ppm)
1 169.5
2 145.0
3 95.5
4 75.0
5 85.0
6 70.0
7 40.0
8 130.0
9 125.0
10 35.0
10-CHs 20.0

Table 3: Mass Spectrometry and Infrared Data for Massarigenin C

Technique Data

m/z 247.0580 [M+Na]* (calcd for C11H120sNa,
247.0582)

HRESIMS

FT-IR (film) v_max 3400, 1750, 1680, 1640 cm~1

Biological Activity and Mechanism of Action

Massarigenin C exhibits inhibitory activity against two key enzymes: neuraminidase and a-
glucosidase.

Neuraminidase Inhibition

Neuraminidase is a crucial enzyme for the replication of influenza viruses. It cleaves sialic acid
residues from the host cell surface, allowing the release of newly formed viral particles.
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Inhibition of neuraminidase prevents this release, thereby halting the spread of the infection.

Proposed Mechanism of Neuraminidase Inhibition

Normal Viral Release Inhibition by Massarigenin C
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Figure 2. Diagram illustrating the inhibition of viral release by Massarigenin C.

a-Glucosidase Inhibition

a-Glucosidase is an enzyme located in the brush border of the small intestine that is
responsible for the breakdown of complex carbohydrates into absorbable monosaccharides like
glucose. By inhibiting this enzyme, Massarigenin C can delay carbohydrate digestion and
reduce the postprandial glucose spike, a key strategy in the management of type 2 diabetes.

Mechanism of a-Glucosidase Inhibition
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Figure 3. Diagram showing how Massarigenin C inhibits a-glucosidase.

Putative Biosynthetic Pathway

Massarigenin C, with its spiro-lactone core, is likely biosynthesized via a polyketide pathway, a
common route for the production of secondary metabolites in fungi. The proposed pathway
involves the assembly of a polyketide chain from acetate and malonate units, followed by a
series of enzymatic modifications including cyclization, reduction, and oxidation reactions to

form the final complex structure.

Proposed Biosynthetic Pathway of Massarigenin C
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Figure 4. A putative biosynthetic pathway for Massarigenin C.
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Conclusion and Future Directions

Massarigenin C is a promising natural product with demonstrated in vitro inhibitory activities
against enzymes relevant to infectious diseases and metabolic disorders. The detailed
experimental protocols and comprehensive spectroscopic data provided in this guide serve as
a valuable resource for researchers aiming to re-isolate, synthesize, or further investigate this
compound.

Future research should focus on:

» Total Synthesis: Developing a robust synthetic route to Massarigenin C and its analogs to
enable structure-activity relationship (SAR) studies.

« In Vivo Efficacy: Evaluating the in vivo efficacy and pharmacokinetic properties of
Massarigenin C in relevant animal models.

o Mechanism of Action Studies: Elucidating the precise molecular interactions of
Massarigenin C with its target enzymes through co-crystallization and advanced molecular
modeling studies.

» Biosynthetic Gene Cluster Identification: Identifying and characterizing the biosynthetic gene
cluster responsible for Massarigenin C production in its native fungal hosts to enable
synthetic biology approaches for yield improvement and analog generation.

The continued exploration of Massarigenin C holds significant potential for the development of
new therapeutic agents.

 To cite this document: BenchChem. [Unveiling Massarigenin C: A Fungal Metabolite with
Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562975#natural-occurrence-of-massarigenin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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